Cas no 1219799-37-7 (N,N-Diethyl-3-methyl-d3-benzamide-2,4,5,6-d4)

• Product Name: N,N-Diethyl-3-methyl-d3-benzamide-2,4,5,6-d4
• CAS No: 1219799-37-7
• MF: C₁₂H₁₇NO
• MW: 198.312615156174
• CID: 1065762
• Update Time: 2023-11-22

N,N-Diethyl-3-methyl-d3-benzamide-2,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-3-methyl-d3-benzamide-2,4,5,6-d4
• DEET-d7
• DEET D7 (methyl D3 phenyl D4)
• DEET D7 (methyl D3 benzeneamide D4) 100 microg/mL in Methanol
• 2,3,4,6-tetradeuterio-N,N-diethyl-5-(trideuteriomethyl)benzamide
• CID 129318176
• N,N-Diethyl-3-Methyl-d3-benzaMide--d4

• Inchi： 1S/C12H17NO/c1-4-13(5-2)12(14)11-8-6-7-10(3)9-11/h6-9H,4-5H2,1-3H3/i3D3,6D,7D,8D,9D
• InChI Key： MMOXZBCLCQITDF-DOVYFNGPSA-N
• SMILES： O=C(C1C([2H])=C([2H])C([2H])=C(C([2H])([2H])[2H])C=1[2H])N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2
• Topological Polar Surface Area: 20.3

Experimental Properties

• Solubility: Methanol (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides